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Compound of Interest

Compound Name: 2-Methyltetrahydrofuran-3-one

Cat. No.: B1294639 Get Quote

Introduction

2-Methyltetrahydrofuran-3-one, also known as coffee furanone, is a heterocyclic organic

compound naturally found in a variety of foods, including coffee, roasted nuts, and beer.[1][2]

Its pleasant sweet, nutty, and caramel-like aroma has led to its widespread use as a flavoring

agent in the food and fragrance industries.[1][3] Beyond its sensory properties, 2-
methyltetrahydrofuran-3-one is a valuable and versatile chiral building block in organic

synthesis, serving as a precursor for a range of fine chemicals, including pharmaceuticals and

agrochemicals.[3] Its utility in synthesis stems from the presence of a ketone functional group

and a chiral center, allowing for a variety of chemical transformations and the construction of

complex molecular architectures.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methyltetrahydrofuran-3-one is

presented in the table below.
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Property Value Reference

CAS Number 3188-00-9 [4]

Molecular Formula C₅H₈O₂ [4]

Molecular Weight 100.12 g/mol [4]

Boiling Point 139 °C [5]

Density 1.034 g/mL at 25 °C

Refractive Index n20/D 1.429

Synthesis of 2-Methyltetrahydrofuran-3-one
Several synthetic routes to 2-methyltetrahydrofuran-3-one have been reported. A common

approach involves the condensation of ethyl lactate and methyl acrylate followed by hydrolysis

and decarboxylation.
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Step 1: Condensation

Step 2: Hydrolysis & Decarboxylation

Ethyl Lactate

Sodium Hydride, 1,2-Dioxolane, DMSO

Methyl Acrylate

2-Methyl-4-methoxycarbonyl
tetrahydrofuran-3-one

Yield: 75.6%

2-Methyl-4-methoxycarbonyl
tetrahydrofuran-3-one

5% Hydrochloric Acid, Acetic Acid

2-Methyltetrahydrofuran-3-one

Yield: 83%

Click to download full resolution via product page

Caption: Synthesis of 2-Methyltetrahydrofuran-3-one.

Experimental Protocol: Synthesis of 2-
Methyltetrahydrofuran-3-one
Step 1: Synthesis of 2-Methyl-4-methoxycarbonyltetrahydrofuran-3-one[5]
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To a three-necked flask, add 4.8 g (0.2 mol) of sodium hydride and 200 mL of 1,2-dioxolane.

Under vigorous stirring, slowly add 25.0 g (0.21 mol) of ethyl lactate at room temperature

until no more hydrogen gas is released.

Cool the reaction flask with an ice bath, then add a solution of 21.0 g (0.24 mol) of methyl

methacrylate in 30 mL of DMSO.

Stir for 15 minutes, then remove the ice bath and continue stirring at room temperature for 2

hours.

Work-up of the reaction mixture yields 24.7 g (75.6%) of 2-Methyl-4-

methoxycarbonyltetrahydrofuran-3-one.

Step 2: Synthesis of 2-Methyltetrahydrofuran-3-one[5]

In a 1000 mL three-necked flask, add 2-Methyl-4-methoxycarbonyltetrahydrofuran-3-one, 5

times the amount of 5% hydrochloric acid, and a suitable amount of acetic acid.

Heat the mixture under reflux until hydrolysis is complete.

Cool to room temperature, neutralize with sodium hydroxide solution, and extract with ethyl

acetate.

Dry the organic layer with anhydrous sodium sulfate.

After solvent evaporation, distill the residue and collect the fraction at 138-140 °C to obtain 2-
Methyltetrahydrofuran-3-one with a yield of 83%.

Applications in Fine Chemical Synthesis
2-Methyltetrahydrofuran-3-one serves as a versatile starting material for the synthesis of

various fine chemicals, particularly those with applications in the flavor and pharmaceutical

industries. One notable application is the synthesis of 2-methyltetrahydrofuran-3-thiol, a potent

flavor compound.

Synthesis of 2-Methyltetrahydrofuran-3-thiol
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The synthesis of 2-methyltetrahydrofuran-3-thiol from 2-methyltetrahydrofuran-3-one
involves a two-step process of vulcanization followed by reduction.

Synthetic Workflow for 2-Methyltetrahydrofuran-3-thiol

Step 1: Vulcanization

Step 2: Reduction

2-Methyltetrahydrofuran-3-one

Vulcanization Reagent
(e.g., P4S10)

Intermediate 1

Intermediate 1

Reducing Agent
(e.g., Sodium Borohydride)

2-Methyltetrahydrofuran-3-thiol

Click to download full resolution via product page

Caption: Synthesis of 2-Methyltetrahydrofuran-3-thiol.
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Experimental Protocol: Synthesis of 2-
Methyltetrahydrofuran-3-thiol[7]
Step 1: Vulcanization

A vulcanization reaction is carried out on 2-methyltetrahydrofuran-3-one as the raw

material using a suitable vulcanization reagent (e.g., phosphorus pentasulfide) to obtain an

intermediate.

The reaction is typically performed in a solvent such as acetonitrile at a temperature of 40-70

°C.

After the reaction, the pH is adjusted to 7-8 with an aqueous sodium carbonate solution,

followed by extraction with an organic solvent to isolate the intermediate.

Step 2: Reduction

The intermediate from the vulcanization step is subjected to a reduction reaction to yield 2-

methyltetrahydrofuran-3-thiol.

A reducing agent such as sodium borohydride or potassium borohydride is used in a C1-C6

alcohol solvent.

The reaction is typically carried out at a temperature of 10-20 °C.

After the reaction, the pH is adjusted to 5-6 with concentrated hydrochloric acid.

The product is isolated through filtration, solvent removal, and purification by flash

evaporation and rectification.

Conclusion
2-Methyltetrahydrofuran-3-one is a valuable and versatile building block for the synthesis of

fine chemicals. Its utility is demonstrated in the preparation of important flavor compounds and

its potential as a precursor for pharmaceutical and agrochemical intermediates. The availability

of straightforward synthetic routes to 2-methyltetrahydrofuran-3-one, coupled with its

reactivity, makes it an attractive starting material for researchers and professionals in drug
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development and chemical synthesis. Further exploration of its reactivity will undoubtedly lead

to the discovery of new and efficient synthetic methodologies for a wide range of valuable

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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